N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide

• IUPAC Name: N-phenyl-3-(4-piperidin-1-ylsulfonylphenyl)propanamide
• InChI: InChI=1S/C20H24N2O3S/c23-20(21-18-7-3-1-4-8-18)14-11-17-9-12-19(13-10-17)26(24,25)22-15-5-2-6-16-22/h1,3-4,7-10,12-13H,2,5-6,11,14-16H2,(H,21,23)
• InChI Key: AJVAKZSVTZUJMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CCC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide is a compound that features a piperidine ring, a sulfonyl group, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide typically involves the reaction of a piperidine derivative with a sulfonyl chloride and a phenylpropanoic acid derivative. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide can undergo various chemical reactions including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The amide group can be reduced to form amines.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or borane (BH3) can be used for the reduction of the amide group.

Substitution: Halogens or nitro groups can be introduced using reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, potentially inhibiting their function. The piperidine ring can interact with receptors in the nervous system, affecting neurotransmission pathways. These interactions can lead to various biological effects, depending on the specific target and context.

Comparison with Similar Compounds

Similar Compounds

Phenylpiperidines: Compounds with a phenyl group attached to a piperidine ring, known for their pharmacological effects.

Piperidine Derivatives: Compounds containing the piperidine ring, widely used in pharmaceuticals.

Sulfonyl Derivatives: Compounds with a sulfonyl group, known for their chemical reactivity and biological activity.

Uniqueness

N-phenyl-3-[4-(piperidine-1-sulfonyl)phenyl]propanamide is unique due to the combination of its structural features The presence of both a sulfonyl group and a piperidine ring in the same molecule provides a unique set of chemical and biological properties that are not commonly found in other compounds